Cas no 1450-85-7 (pyrimidine-2-thiol)

• Product Name: pyrimidine-2-thiol
• CAS No: 1450-85-7
• MF: C₄H₄N₂S
• MW: 112.152958869934
• MDL: MFCD00006073
• CID: 41387
• PubChem ID: 1550489
• Update Time: 2025-10-28

pyrimidine-2-thiol Chemical and Physical Properties

Names and Identifiers

• Pyrimidine-2(1H)-thione
• 2-Pyrimidinethiol
• 2-Mercaptopyrimidine
• 2-Thiopyrimidine
• 1 H-pyrimidine-2-thione
• 1H-Pyrimidine-2-thiol
• 2(1H)-Pyrimidinethione
• 2-Pyrimidinethione
• 2-Thio-4-deoxyuracil
• PYRIMIDINE-2-THIOL
• pyrimidine-2-thione
• pyrimidinthione
• TIMTEC-BB SBB007595
• 2-PYRIMIDINETHIOL 95%
• 1H-pyrimidine-2-thione
• Pyrimidinethione
• HBCQSNAFLVXVAY-UHFFFAOYSA-N
• NSC48073
• 2-Pyrimidinethiol (9CI)
• mercaptopyrimidine
• 2-Pyrimidinethiol #
• 2-mercapto-pyrimidine
• PubChem21982
• Epitope ID:120364
• DSSTox_CID_29076
• DSSTox_RI
• Tox21_202805
• SCHEMBL10977267
• 1,2-dihydropyrimidine-2-thione
• MFCD00006073
• AKOS022187337
• NSC193522
• FT-0612773
• 2-Mercaptopyrimidine, 98%
• MPY
• DTXCID8029076
• SY048492
• CS-0043556
• CHEBI:53576
• NCGC00260351-01
• CAS-1450-85-7
• EN300-17793
• J-008052
• NSC-48073
• M0937
• Pyrimidine-1-thiol
• CHEMBL1688952
• NS00024721
• SCHEMBL37899
• T72Z5M7P5T
• 2-thioxopyrimidine
• F3329-0411
• 53745-18-9
• AM10234
• DTXSID6049220
• EINECS 258-741-2
• 2-sulfanylpyrimidine
• SB57498
• InChI=1/C4H4N2S/c7-4-5-2-1-3-6-4/h1-3H,(H,5,6,7
• NSC-193522
• EINECS 215-917-3
• thiopyrimidine
• AKOS000119746
• 131242-36-9
• 1450-85-7
• NSC 193522
• E80918
• Q27124108
• NSC 48073
• STR00484
• 2-(1H)-PYRIMIDINTHIONE
• DB-042770
• pyrimidine, 2-mercapto-
• STL367769
• BBL025630
• pyrimidine-2-thiol

• MDL： MFCD00006073
• Inchi： 1S/C4H4N2S/c7-4-5-2-1-3-6-4/h1-3H,(H,5,6,7)
• InChI Key： HBCQSNAFLVXVAY-UHFFFAOYSA-N
• SMILES： S=C1N=CC=CN1
• BRN： 107105

Computed Properties

• Exact Mass: 112.01000
• Monoisotopic Mass: 112.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.1
• Topological Polar Surface Area: 56.5

Experimental Properties

• Color/Form: Yellow powder.
• Density: 1.273 (estimate)
• Melting Point: 230 °C (dec.) (lit.)
• Boiling Point: 191.3ºC at 760 mmHg
• Flash Point: 69.5ºC
• Refractive Index: 1.5500 (estimate)
• PSA: 64.58000
• LogP: 0.76530
• Solubility: Insoluble in water.

pyrimidine-2-thiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 36/37/38-63-20/21/22
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：13
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones

Additional information on pyrimidine-2-thiol

Pyrimidine-2-thiol (CAS No. 1450-85-7): A Versatile Compound in Medicinal Chemistry and Drug Discovery

Pyrimidine-2-thiol, also known as 2-mercaptopyrimidine, is a heterocyclic compound with the chemical formula C₄H₄N₂S. This compound is characterized by its unique structure, which includes a pyrimidine ring with a thiol group attached at the 2-position. The CAS number for pyrimidine-2-thiol is 1450-85-7. This compound has gained significant attention in the fields of medicinal chemistry and drug discovery due to its potential biological activities and its ability to serve as a building block for more complex molecules.

The thiol group in pyrimidine-2-thiol is particularly noteworthy because it can participate in various chemical reactions, such as nucleophilic substitution, oxidation, and metal coordination. These properties make pyrimidine-2-thiol a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and other functional materials. Additionally, the pyrimidine ring itself is a fundamental structure found in many biologically active molecules, including nucleic acids and certain vitamins.

Recent research has highlighted the potential of pyrimidine-2-thiol in the development of novel therapeutic agents. For instance, studies have shown that derivatives of pyrimidine-2-thiol exhibit potent antimicrobial and antiviral activities. One such derivative, 5-methylpyrimidine-2-thiol, has been found to inhibit the replication of several viral strains, including influenza and herpes simplex viruses. This makes it a promising candidate for the development of antiviral drugs.

In the realm of cancer research, pyrimidine-2-thiol and its derivatives have also shown promise as potential anticancer agents. A study published in the *Journal of Medicinal Chemistry* demonstrated that certain pyrimidine-2-thiol derivatives can selectively target and inhibit cancer cells while sparing normal cells. This selective toxicity is attributed to the ability of these compounds to disrupt key cellular processes involved in cancer progression, such as DNA replication and protein synthesis.

Furthermore, pyrimidine-2-thiol has been explored for its potential use in neurodegenerative diseases. Research has indicated that certain derivatives of pyrimidine-2-thiol can cross the blood-brain barrier and exhibit neuroprotective effects. These compounds have been shown to reduce oxidative stress and inflammation in neuronal cells, which are key factors in the pathogenesis of diseases such as Alzheimer's and Parkinson's.

The versatility of pyrimidine-2-thiol extends beyond its biological applications. In materials science, this compound has been used to synthesize functional materials with unique properties. For example, pyrimidine-2-thiol has been incorporated into polymers to create materials with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics and aerospace.

In summary, pyrimidine-2-thiol (CAS No. 1450-85-7) is a multifaceted compound with a wide range of applications in medicinal chemistry, drug discovery, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new therapeutic agents and functional materials. As ongoing research continues to uncover new properties and applications of this compound, it is likely that pyrimidine-2-thiol will play an increasingly important role in various scientific disciplines.